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Compound of Interest

Compound Name: BIX-01294 trihydrochloride

Cat. No.: B585958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BIX-01294 trihydrochloride is a potent and selective inhibitor of the histone

methyltransferases G9a and G9a-like protein (GLP), which play a crucial role in epigenetic

regulation.[1][2][3] Proper preparation of a stock solution is critical for accurate and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of BIX-01294 trihydrochloride stock solutions.

Chemical Properties and Data
A summary of the key quantitative data for BIX-01294 trihydrochloride is provided in the table

below for easy reference.
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Property Value

Molecular Weight 600.02 g/mol

Form Crystalline solid

Purity ≥98% (HPLC)

Solubility (Water) ≥100 mg/mL (166.66 mM)[1]

Solubility (DMSO) 58.33 mg/mL (97.21 mM) (with ultrasonic)[1]

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution)
-80°C for up to 1 year; -20°C for up to 1

month[4][5]

Signaling Pathway of BIX-01294
BIX-01294 selectively inhibits the enzymatic activity of G9a and GLP, which are responsible for

the dimethylation of histone H3 at lysine 9 (H3K9me2).[2][3] This inhibition leads to a reduction

in H3K9me2 levels, a key epigenetic mark associated with gene silencing. The diagram below

illustrates this mechanism of action.
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BIX-01294 G9a / GLP
Histone Methyltransferases

Inhibits
Histone H3 Lysine 9

Dimethylation (H3K9me2)

Promotes
Gene Silencing

Leads to

Click to download full resolution via product page

Caption: Mechanism of BIX-01294 action on the G9a/GLP signaling pathway.

Experimental Protocol: Preparation of BIX-01294
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This protocol details the steps for preparing a 10 mM stock solution of BIX-01294
trihydrochloride in sterile water.

Materials:

BIX-01294 trihydrochloride powder

Sterile, nuclease-free water

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Sonicator (optional, but recommended for DMSO)

Calibrated pipettes and sterile filter tips

0.22 µm sterile syringe filter (if using water as the solvent)[1]

Sterile, screw-cap cryovials for aliquoting

Procedure:

Calculate the required mass of BIX-01294 trihydrochloride:

For a 10 mM stock solution, the calculation is as follows:

Mass (mg) = 10 mmol/L * 0.001 L * 600.02 g/mol * 1000 mg/g = 6.00 mg

Therefore, to prepare 1 mL of a 10 mM stock solution, you will need 6.00 mg of BIX-01294
trihydrochloride.

Weigh the BIX-01294 trihydrochloride:

Carefully weigh out the calculated mass of the powder in a sterile microcentrifuge tube.

Add the solvent:
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Add the desired volume of sterile water to the tube containing the powder. For the

example above, add 1 mL of sterile water.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes to dissolve the powder.

If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.

Sterile Filtration (for aqueous solutions):

If you prepared the stock solution in water, it is recommended to sterile filter it through a

0.22 µm syringe filter to remove any potential microbial contamination.[1]

Aliquot the stock solution:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This will

prevent repeated freeze-thaw cycles which can degrade the compound.

Storage:

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[4][5]

Experimental Workflow
The following diagram outlines the workflow for preparing the BIX-01294 trihydrochloride
stock solution.
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Caption: Workflow for the preparation of BIX-01294 trihydrochloride stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b585958?utm_src=pdf-body-img
https://www.benchchem.com/product/b585958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Important Considerations
Hygroscopic Nature: BIX-01294 trihydrochloride is hygroscopic. Store the powder in a

desiccator and handle it in a low-humidity environment if possible.

Solvent Choice: While highly soluble in water, DMSO can also be used.[1] If using DMSO,

ensure it is anhydrous as moisture can affect solubility.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to maintain its

stability and activity.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses, when handling chemical compounds.

By following these application notes and protocols, researchers can ensure the proper

preparation and storage of BIX-01294 trihydrochloride stock solutions for reliable and

consistent results in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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